Cas no 1016682-03-3 (3-Amino-N-(2,5-difluorophenyl)propanamide)

3-Amino-N-(2,5-difluorophenyl)propanamide structure
1016682-03-3 structure
Product Name:3-Amino-N-(2,5-difluorophenyl)propanamide
CAS No:1016682-03-3
MF:C9H10F2N2O
MW:200.185308933258
CID:1087761
PubChem ID:20119185
Update Time:2025-04-20

3-Amino-N-(2,5-difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-(2,5-difluorophenyl)propanamide
    • N~1~-(2,5-difluorophenyl)-beta-alaninamide
    • N~1~-(2,5-difluorophenyl)-beta-alaninamide(SALTDATA: HCl)
    • 1016682-03-3
    • AB01332796-02
    • AKOS000158506
    • N-(2,5-difluorophenyl)-beta-alaninamide
    • STK497997
    • NCGC00340635-01
    • MDL: MFCD09813978
    • Inchi: 1S/C9H10F2N2O/c10-6-1-2-7(11)8(5-6)13-9(14)3-4-12/h1-2,5H,3-4,12H2,(H,13,14)
    • InChI Key: LQZLYYXWSLUVBP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1NC(CCN)=O)F

Computed Properties

  • Exact Mass: 200.07611927g/mol
  • Monoisotopic Mass: 200.07611927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų
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